N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine

• IUPAC Name: N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine
• InChI: InChI=1S/C14H21ClN2/c1-11-5-6-12(14(15)8-11)10-17(2)13-4-3-7-16-9-13/h5-6,8,13,16H,3-4,7,9-10H2,1-2H3
• InChI Key: JREDBUZGRUSZKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN(C)C2CCCNC2)Cl
• Molecular Formula: C14H21ClN2
• Molecular Weight: 252.78 g/mol

Description

N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine, also known as JNJ-7925476, is a compound that has been researched for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine is not fully understood. However, it is believed to act as a selective antagonist of the serotonin 5-HT2A receptor. This receptor is involved in the regulation of mood, anxiety, and perception, and its blockade has been shown to produce anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine has been shown to produce anxiolytic and antidepressant effects in preclinical studies. It has also been investigated for its potential use in the treatment of neuropathic pain and as an antipsychotic agent. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine in lab experiments is its selectivity for the serotonin 5-HT2A receptor. This allows for more targeted investigations into the role of this receptor in various physiological and pathological processes. However, one limitation is the lack of understanding of its exact mechanism of action, which may hinder its potential therapeutic applications.

Future Directions

There are several future directions for the research of N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine. One potential direction is the investigation of its use in the treatment of anxiety and depression in humans. Another direction is the exploration of its potential use in the treatment of neuropathic pain and as an antipsychotic agent. Additionally, further studies are needed to fully understand its mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine involves the reaction of 2-chloro-4-methylbenzyl chloride with N-methylpiperidine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane and is followed by purification to obtain the final product.

Scientific Research Applications

N-[(2-chloro-4-methylphenyl)methyl]-N-methylpiperidin-3-amine has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been investigated for its potential use in the treatment of neuropathic pain and as an antipsychotic agent.